Cas no 1805390-74-2 (3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde)

• Product Name: 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde
• CAS No: 1805390-74-2
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4866560
• Update Time: 2025-10-30

3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO2/c8-5-4(2-12)11-1-3(6(5)13)7(9)10/h1-2,7H,(H,11,13)
• InChI Key： JFHUVFVPJVAPOJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)NC=C(C(F)F)C1=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

Additional information on 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde

Introduction to 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde (CAS No. 1805390-74-2) and Its Significance in Modern Chemical Biology

3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1805390-74-2, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine family, a class of heterocyclic aromatic organic compounds that are widely recognized for their diverse biological activities and pharmacological properties. The structural features of this molecule, including its chloro, difluoromethyl, and hydroxypyridine substituents, make it a versatile scaffold for the development of novel bioactive molecules.

The unique combination of functional groups in 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde imparts distinct chemical and biological properties, making it a valuable intermediate in synthetic chemistry. The presence of a formyl group at the 2-position of the pyridine ring enhances its reactivity, allowing for further derivatization through condensation, alkylation, or other nucleophilic addition reactions. This reactivity is particularly useful in the synthesis of more complex molecules, such as inhibitors or agonists targeting specific biological pathways.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can interact with various enzymes and receptors, making them promising candidates for drug development. For instance, modifications at the 3-position with a chloro group can enhance binding affinity to certain protein targets, while the introduction of a difluoromethyl group can improve metabolic stability and bioavailability. The hydroxypyridine moiety further contributes to the molecule's solubility and interaction with biological systems.

One of the most compelling aspects of 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde is its potential application in the discovery of novel therapeutic agents. Recent research has highlighted its utility in the development of small-molecule inhibitors for kinases and other enzyme targets associated with inflammatory diseases and cancer. The formyl group at the 2-position serves as a handle for further functionalization, enabling the synthesis of peptidomimetics or covalent inhibitors that can selectively modulate enzyme activity. Such inhibitors have shown promise in preclinical studies as potential treatments for conditions characterized by aberrant signaling pathways.

The difluoromethyl group is another key feature that contributes to the pharmacological profile of this compound. Difluorinated molecules are known to exhibit enhanced binding affinity and improved pharmacokinetic properties due to their ability to stabilize bioactive conformations through dipole interactions with target proteins. This has led to increased interest in incorporating difluoromethyl groups into drug candidates, as they can significantly improve drug efficacy and duration of action.

Furthermore, the hydroxypyridine substituent plays a crucial role in modulating solubility and metabolic stability. Hydroxyl groups are often introduced into drug candidates to enhance water solubility, which is critical for oral bioavailability and tissue distribution. Additionally, hydroxyl-containing compounds can undergo various metabolic transformations, which may influence their pharmacokinetic behavior. Understanding these transformations is essential for optimizing drug design and predicting potential side effects.

The synthetic utility of 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde extends beyond its direct application as a therapeutic agent. It serves as a versatile building block for more complex molecules through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or amino groups at various positions on the pyridine ring, enabling the creation of diverse libraries of bioactive compounds. Such libraries are instrumental in high-throughput screening (HTS) campaigns aimed at identifying lead compounds for further optimization.

In conclusion, 3-Chloro-5-(difluoromethyl)-4-hydroxypyridine-2-carboxaldehyde (CAS No. 1805390-74-2) represents an important scaffold in modern chemical biology and pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing novel bioactive molecules with potential applications in treating various diseases. The ongoing research into pyridine derivatives underscores their significance as pharmacophores, highlighting the need for continued exploration and development of innovative synthetic strategies.